Cas no 877399-30-9 (4-bromo-1-(2-chloroethoxy)-2-methoxybenzene)

• Product Name: 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene
• CAS No: 877399-30-9
• MF: C₉H₁₀BrClO₂
• MW: 265.531501293182
• CID: 1911503
• PubChem ID: 46941329
• Update Time: 2025-05-24

4-bromo-1-(2-chloroethoxy)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene
• 1-(4-Brom-phenyl)-2,5-dimethyl-pyrrol
• 1-(4-bromo-phenyl)-2,5-dimethyl-pyrrole
• 1-(4-Bromophenyl)-2,5-Dimethyl-1H-Pyrrole
• 4-(2,5-dimethylpyrrol-1-yl)-bromobenzene
• AG-F-69631
• ZINC00107603
• ACMC-209kmk
• 1-bromo-4-(2-chloroethoxy)-3-methoxybenzene
• 4-Bromo-1-(2,5-dimethylpyrrolo)benzene
• ST50408708
• bromophenyldimethylpyrrole
• AC1MCAOG
• 1-(4-Bromo-phenyl)-2,5-dimethyl-1H-pyrrole
• A1-12906
• CKB39930
• AKOS015891051
• 877399-30-9
• CS-0360274
• Benzene, 4-bromo-1-(2-chloroethoxy)-2-methoxy-
• DB-162406
• SCHEMBL2982196

• MDL： MFCD17676518
• Inchi： 1S/C9H10BrClO2/c1-12-9-6-7(10)2-3-8(9)13-5-4-11/h2-3,6H,4-5H2,1H3
• InChI Key： QRESQNWVLWNJOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)OCCCl

Computed Properties

• Exact Mass: 263.95527g/mol
• Monoisotopic Mass: 263.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene

4-Bromo-1-(2-Chloroethoxy)-2-Methoxybenzene (CAS No: 877399-30-9)

4-Bromo-1-(2-chloroethoxy)-2-methoxybenzene, also known by its CAS number 877399-30-9, is a complex organic compound with a unique structure that makes it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its benzene ring, which is substituted with three distinct groups: a bromine atom at the 4-position, a methoxy group at the 2-position, and a 2-chloroethoxy group at the 1-position. The combination of these substituents imparts specific electronic and steric properties to the molecule, making it suitable for a range of applications.

The synthesis of 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the substituents through substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and chloroethoxy groups onto the aromatic ring, significantly improving yields and reducing reaction times.

In terms of applications, 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene has been studied for its potential in drug discovery and materials science. The bromine atom serves as an electron-withdrawing group, which can influence the electronic properties of the molecule, making it a candidate for designing bioactive compounds. Additionally, the presence of both methoxy and chloroethoxy groups introduces hydrophilic characteristics, which can enhance solubility in various solvents—a critical factor in pharmaceutical formulations.

Recent studies have highlighted the role of this compound in supramolecular chemistry. The combination of halogen atoms (bromine and chlorine) with ether linkages provides opportunities for creating self-assembled structures through halogen bonding interactions. These interactions are weaker than traditional hydrogen bonds but are highly directional, making them useful for designing stimuli-responsive materials.

The structural complexity of 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene also makes it a valuable intermediate in organic synthesis. Its ability to undergo further functionalization allows chemists to build more intricate molecules with tailored properties. For example, substitution reactions at the bromine position can lead to derivatives with diverse functionalities, expanding its utility in both academic research and industrial applications.

In conclusion, 4-bromo-1-(2-chloroethoxy)-2-methoxybenzene (CAS No: 877399-30-9) stands out as a versatile compound with significant potential in multiple domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as an important molecule in contemporary chemical sciences.